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Compound of Interest

Compound Name: 2-Biphenylmethanol

Cat. No.: B1359950

Understanding the Hazard Profile of 2-Biphenylmethanol

Before any handling or disposal, it is crucial to understand the inherent risks associated with 2-
Biphenylmethanol. While comprehensive toxicological data is not fully available, the
compound is known to cause skin and eye irritation, and may cause respiratory irritation.[1]
Therefore, treating it as a hazardous substance is a critical first step in ensuring safety.

Key Physical and Chemical Properties

Property Value Source
Molecular Formula C13H120 [2][3]
Molecular Weight 184.23 g/mol [2][3]

White to off-white solid
Appearance [4][5]
(crystals or powder)

Melting Point 46-51 °C [5][6]
Boiling Point 96 °C at 0.04 mmHg [5]
Flash Point >112 °C [5]

o Strong oxidizing agents, acids,
Incompatibilities ) ) ) ) [1107]
acid chlorides, acid anhydrides
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Personal Protective Equipment (PPE): Your First Line of

Defense

Given the hazards, stringent adherence to PPE protocols is mandatory when handling or

disposing of 2-Biphenylmethanol. The following table outlines the required PPE, categorized

by the level of protection.

Required Personal Protective Equipment (PPE)

Protection Level

Equipment

Rationale

Standard Handling

Nitrile or butyl rubber gloves,
safety glasses with side

shields, lab coat.

To prevent skin and eye
contact during routine handling

of small quantities.[3][9]

Spill Cleanup & Disposal

Chemical-resistant gloves
(double-gloving
recommended), chemical
splash goggles or face shield,
chemical-resistant apron or

coveralls.

To provide enhanced
protection against splashes
and direct contact with larger
quantities of the chemical.[8]
[10][11]

High-Risk Scenarios

In addition to the above,
respiratory protection (e.g.,
NIOSH-approved respirator
with appropriate cartridges)
may be necessary if dusts or
aerosols are generated, or if
working in a poorly ventilated
area.[7][8]

To prevent inhalation of

irritating particles.[1][7]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Biphenylmethanol is to treat it as a hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash.[1][12]

Workflow for Disposal of 2-Biphenylmethanol
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Preparation

Don Appropriate PPE

\

Gelect a Labeled, Compatible Waste Containe)
- J
B )
Waste Transfer
\

For Solid Waste:
Carefully transfer into the waste container.

Y

For Solutions:
Transfer liquid waste into the container using a funnel.

Y

Ginse contaminated glassware with a minimal amount of a suitable solvent (e.g., acetone, ethanol) and collect the rinsate in the waste containea

- J

4 Temporav Storage )

(Securely Seal the Waste Containe)

Y

(Store in a Designated, Well-Ventilated, and Secondary Containment Area
\§ J

4 Final E‘ 'isposal )

(Contact your Institution's Environmental Health & Safety (EHS) Office)

Y

(Arrange for Hazardous Waste Pickua
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Caption: Workflow for the proper disposal of 2-Biphenylmethanol waste.
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Detailed Steps:

e Segregation of Waste:

o Solid 2-Biphenylmethanol waste should be collected separately.

o Solutions containing 2-Biphenylmethanol should be collected in a designated liquid
waste container.

o Do not mix with incompatible wastes, such as strong oxidizing agents.[1][7]

» Container Selection and Labeling:

o Use a chemically resistant container with a secure screw-top lid.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "2-Biphenylmethanol". List any other constituents of the waste stream.

e \Waste Transfer:

o When transferring the waste, work in a well-ventilated area, preferably within a chemical
fume hood.[1]

o Avoid generating dust.[7][12]

o For contaminated lab supplies (e.qg., gloves, weighing paper), place them in a sealed bag
and then into the solid waste container.

e Temporary Storage:

o Store the sealed waste container in a designated satellite accumulation area that is cool,
dry, and away from heat or ignition sources.[4][13]

o Ensure secondary containment is in place to capture any potential leaks.

e Final Disposal:
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o The primary method for the disposal of 2-Biphenylmethanol is through a licensed
hazardous waste disposal company.[7][12]

o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended disposal method.[7][13]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Decision Tree for 2-Biphenylmethanol Spill Response
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Caption: Decision-making process for responding to a 2-Biphenylmethanol spill.

Spill Cleanup Protocol:
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Evacuate and Alert: For large spills, evacuate the area and inform your supervisor and EHS
department immediately.[7]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: For small, manageable spills, use an inert absorbent material like vermiculite,
sand, or commercial sorbent pads to cover the spill.[1]

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.[7][12]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
as hazardous waste.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste
according to the protocol outlined in Section 3.[1]

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-

Biphenylmethanol, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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